molecular formula C18H18N4O2 B8702429 1,2-Bis-(5-methyl-1H-benzoimidazol-2-yl)-ethane-1,2-diol

1,2-Bis-(5-methyl-1H-benzoimidazol-2-yl)-ethane-1,2-diol

Cat. No.: B8702429
M. Wt: 322.4 g/mol
InChI Key: UVQBVNCTDLEOPI-UHFFFAOYSA-N
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Description

1,2-Bis-(5-methyl-1H-benzoimidazol-2-yl)-ethane-1,2-diol is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H18N4O2

Molecular Weight

322.4 g/mol

IUPAC Name

1,2-bis(6-methyl-1H-benzimidazol-2-yl)ethane-1,2-diol

InChI

InChI=1S/C18H18N4O2/c1-9-3-5-11-13(7-9)21-17(19-11)15(23)16(24)18-20-12-6-4-10(2)8-14(12)22-18/h3-8,15-16,23-24H,1-2H3,(H,19,21)(H,20,22)

InChI Key

UVQBVNCTDLEOPI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N=C(N2)C(C(C3=NC4=C(N3)C=C(C=C4)C)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 15.0 g (0.10 mole) tartaric acid, 29.32 g (0.24 mole) 3,4-diaminotoluene, 25 ml water, 15 ml ethanol, 25 ml hydrochloric acid (conc.) and 10 ml 85% phosphoric acid was heated at 120° C. for 40 hours, poured into water and the mixture acidified with concentrated hydrochloric acid. After extraction with chloroform and making the aqueous phase alkaline with sodium hydroxide, a precipitate formed and was collected by filtration. The solid was washed with a small amount of acetone and held in vacuo for 18 hours. The residual moisture was removed by azeotropic distillation of its mixture with benzene.
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